Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

Specification

• CAS No.: 108916-09-2
• Molecular Formula: Co2La2O7Sr2
• Molecular Weight: 682.9 g/mol
• IUPAC Name: distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)
• Standard InChI: InChI=1S/2Co.2La.7O.2Sr/q2*+2;2*+3;7*-2;2*+2
• Standard InChI Key: WMNWIUWYKHBAKA-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+2].[Sr+2].[Sr+2].[La+3].[La+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Co+2].[Co+2].[Sr+2].[Sr+2].[La+3].[La+3]

Introduction

Chemical Identity and Structural Composition

Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) is a complex inorganic compound with a molecular formula of Co₂La₂O₇Sr₂ and a molecular weight of 682.9 g/mol. The compound's structure incorporates two strontium atoms, two cobalt atoms with a +2 oxidation state, two lanthanum atoms with a +3 oxidation state, and seven oxygen atoms with a -2 oxidation state. This unique combination of elements results in a material with distinctive electronic and structural properties that make it valuable for various applications in materials science and chemistry. The standard InChI representation of this compound is InChI=1S/2Co.2La.7O.2Sr/q2*+2;2*+3;7*-2;2*+2, which provides a standardized way to represent its chemical structure.

The table below summarizes the key chemical identity parameters of this compound:

Parameter	Value
CAS Number	108916-09-2
Molecular Formula	Co₂La₂O₇Sr₂
Molecular Weight	682.9 g/mol
IUPAC Name	distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)
Standard InChI	InChI=1S/2Co.2La.7O.2Sr/q2*+2;2*+3;7*-2;2*+2
Standard InChIKey	WMNWIUWYKHBAKA-UHFFFAOYSA-N

Physical and Chemical Properties

One of the most remarkable properties of Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) is its unique ability to reduce itself reversibly at moderate partial pressures of oxygen. This self-reduction process produces significant numbers of oxygen ion vacancies within the crystal structure. These vacancies serve several critical functions that contribute to the compound's utility in various applications. The presence of oxygen ion vacancies facilitates the transport of oxygen ions through the material and promotes oxygen surface exchange processes, making the compound valuable for applications in oxygen separation membranes and catalysis.

Additionally, the formation of these oxygen ion vacancies causes volume expansion of the lattice, which induces mechanical stress within the material. This property can be exploited in various applications, particularly in sensors and actuators where controlled mechanical responses are desired. The compound's ability to undergo these reversible changes in response to environmental conditions makes it an excellent candidate for responsive materials in advanced technological applications.

Synthesis Methods and Techniques

The synthesis of Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) typically employs several established methods, with the choice of technique depending on the desired properties and applications of the final product. Solid-state reactions at high temperatures represent one of the traditional approaches to synthesizing this complex compound. These methods typically involve the mixing and heating of precursor materials containing the constituent elements at elevated temperatures to promote the formation of the desired compound.

Alternative synthesis routes include more sophisticated techniques such as sol-gel processes and co-precipitation methods. These approaches offer advantages in terms of controlling particle size and distribution, which can be critical for specific applications. In particular, the precursor accumulation (PA) method has been documented as an effective technique for synthesizing this compound. This method involves soaking a commercially available carbon powder in a solution containing nitrate salts of strontium, cobalt, and lanthanum, followed by drying and calcination in air to form the final product.

For industrial-scale production, techniques such as suspension plasma spray deposition have been explored. This method enables the fabrication of dense oxygen separation membranes on porous metal substrates, which are essential components in various industrial applications requiring selective gas separation capabilities.

Characterization Techniques

The proper characterization of Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) is essential for understanding its structure, properties, and potential applications. Various analytical techniques are employed to comprehensively characterize this complex compound. X-ray diffraction (XRD) analysis is commonly used to determine the crystal structure, phase purity, and crystallite size of the synthesized material. This technique provides valuable information about the arrangement of atoms within the crystal lattice and can help identify any impurities or secondary phases that may be present.

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) provide insights into the thermal stability and phase transitions of the compound under varying temperature conditions. These techniques are particularly important for applications where the material will be subjected to high temperatures during operation.

Applications in Catalysis

Research has demonstrated that Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) and related strontium-lanthanum-cobalt compounds exhibit effective catalytic properties for various chemical reactions. The catalytic activity of this compound is attributed to its unique electronic structure and the presence of oxygen vacancies, which can facilitate electron transfer processes essential for catalytic reactions. In the broader context of catalytic oxidation, compounds containing transition metals like cobalt are known to catalyze important oxidation reactions in both industrial and environmental applications.

The capabilities of this compound align with the general principles of catalytic oxidation, where catalysts are used to introduce oxygen into organic and inorganic compounds. Such catalytic processes are conducted on a large scale for multiple purposes, including the remediation of environmental pollutants, production of valuable chemicals, and generation of energy. The presence of cobalt in this compound is particularly significant, as cobalt-based catalysts are known to be effective for various oxidation reactions, including those involved in the production of fine chemicals.

Advanced Materials Applications

Beyond catalysis and energy applications, Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) shows promise for use in various advanced materials applications. The compound's unique structural and chemical properties, particularly its ability to undergo reversible changes in response to environmental conditions, make it suitable for applications in responsive materials and smart systems. For example, the volume expansion of the lattice that occurs due to the formation of oxygen vacancies could be exploited in sensor applications where mechanical responses to environmental changes are desired.

Additionally, research into similar lanthanum-containing compounds has explored their potential in luminescent materials. Studies on lanthanum-doped and silver-lanthanum-doped cobalt oxide nanoparticles have shown that these materials can effectively enhance luminescence capacity, suggesting potential applications in optical and display technologies. While this research specifically focuses on lanthanum-doped cobalt oxide rather than our compound of interest, it highlights the potential for compounds containing these elements to exhibit interesting optical properties worthy of further investigation.

Future Research Directions

The unique properties and diverse applications of Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-) suggest several promising directions for future research. One important area for further investigation is the optimization of synthesis methods to improve the yield, purity, and specific properties of the compound. This may involve exploring new precursor materials, refining existing synthesis techniques, or developing entirely new approaches to synthesizing the compound with tailored properties for specific applications.

Another significant area for future research is the exploration of doping strategies to modify and enhance the properties of this compound. Drawing parallels from research on similar materials, such as lanthanum-doped and silver-lanthanum-doped cobalt oxide, strategic doping could potentially enhance properties such as catalytic activity, ionic conductivity, or optical characteristics. The development of nanostructured forms of this compound represents yet another promising research direction. Controlling the size, shape, and surface characteristics of the material at the nanoscale could potentially yield enhanced performance in various applications, particularly in catalysis where surface area and active site accessibility are critical factors.